Cas no 1415928-80-1 (Tert-butyl 3-bromo-2-hydroxyphenylcarbamate)

Tert-butyl 3-bromo-2-hydroxyphenylcarbamate is a brominated carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and a phenolic hydroxyl moiety. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of the Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromine substituent offers a reactive site for further functionalization via cross-coupling reactions. Its structural features make it valuable for constructing complex heterocycles or bioactive molecules. The compound is typically handled under inert conditions to preserve its reactivity and purity. Suitable for controlled reactions requiring regioselective modifications.

Tert-butyl 3-bromo-2-hydroxyphenylcarbamate structure

1415928-80-1 structure

Product Name:Tert-butyl 3-bromo-2-hydroxyphenylcarbamate

CAS No:1415928-80-1

MF:C₁₁H₁₄BrNO₃

MW:288.137762546539

CID:2117348

Update Time:2025-10-10

Tert-butyl 3-bromo-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-bromo-2-hydroxyphenylcarbamate
- JWSFSMNMUGGSJR-UHFFFAOYSA-N
- tert-butyl (3-bromo-2-hydroxyphenyl)carbamate
- Tert-butyl 3-bromo-2-hydroxyphenylcarbamate
- Inchi： 1S/C11H14BrNO3/c1-11(2,3)16-10(15)13-8-6-4-5-7(12)9(8)14/h4-6,14H,1-3H3,(H,13,15)
- InChI Key： JWSFSMNMUGGSJR-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1O)NC(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 252
Topological Polar Surface Area: 58.6

Tert-butyl 3-bromo-2-hydroxyphenylcarbamate Pricemore >>

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